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Compound of Interest

5-O-Methylvisammioside
(Standard)

Cat. No.: B15597146

Compound Name:

Essential Safety and Handling Guide for 5-O-
Methylvisammioside (Standard)

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 5-O-Methylvisammioside. The information is compiled to ensure the
safety of laboratory personnel and to maintain compliance with standard laboratory safety
practices.

Hazard Identification and Classification

5-O-Methylvisammioside is classified as a hazardous substance. All personnel must be aware
of its potential hazards before handling. The Globally Harmonized System (GHS) classification,
as aggregated from multiple sources, is summarized below.[1]
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal Category 4 )
skin
Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A L
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
i Category 3 o
— Single Exposure irritation

Signal Word: Warning

Personal Protective Equipment (PPE)

Due to the identified hazards, the following personal protective equipment is mandatory when
handling 5-O-Methylvisammioside.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for handling
glycosides.[2] Always inspect

gloves for integrity before use.

Eye Protection

Safety glasses with side

shields or Goggles

Must be worn at all times in the

laboratory.

Skin and Body Protection

Laboratory coat

A standard lab coat should be
worn and buttoned to its full

length.

Respiratory Protection

Use in a well-ventilated area or

fume hood

If working with the solid form
where dust may be generated,
use a NIOSH-approved
respirator with a particulate

filter.

Operational Handling Plan

Adherence to the following procedures will minimize exposure and ensure safe handling of 5-

O-Methylvisammioside.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid powder to avoid inhalation of dust.

e Ensure that an eyewash station and safety shower are readily accessible.

o Keep the work area clean and uncluttered.[3][4]

2. Handling the Standard:

e Avoid direct contact with the skin, eyes, and clothing.

e Do not eat, drink, or smoke in the laboratory.[3][4]
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» When weighing the solid, do so in a fume hood or a ventilated balance enclosure to prevent

the generation of airborne dust.

» For creating solutions, add the solid to the solvent slowly to avoid splashing.

3. First Aid Measures:

Exposure Route

First Aid Procedure

If Swallowed

Rinse mouth with water. Do NOT induce

vomiting. Seek immediate medical attention.

If on Skin

Immediately remove contaminated clothing.
Wash the affected area with plenty of soap and
water for at least 15 minutes. Seek medical

attention if irritation persists.

If Inhaled

Move the person to fresh air. If breathing is
difficult, give oxygen. Seek immediate medical

attention.

If in Eyes

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Disposal Plan

Proper disposal of 5-O-Methylvisammioside and its waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect all waste materials, including unused standards, contaminated gloves, and labware,

in a designated and clearly labeled hazardous waste container.

e The container must be made of a chemically resistant material and have a secure lid.
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2. Disposal Procedure:
e Do not dispose of 5-O-Methylvisammioside down the drain or in the regular trash.[2][5]

» All chemical waste should be disposed of through your institution's Environmental Health and
Safety (EHS) office or a licensed chemical waste disposal company.[2]

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow and Disposal Diagram

The following diagram outlines the standard workflow for handling and disposing of 5-O-
Methylvisammioside.
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Workflow for Handling and Disposal of 5-O-Methylvisammioside.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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